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Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dimethylimidazolidine is a cyclic diamine that serves as a fundamental scaffold in

medicinal chemistry and organic synthesis. Its unique structural and electronic properties,

including its potential for ring-chain tautomerism, make it an intriguing building block for the

development of novel therapeutic agents and specialized chemical applications. This technical

guide provides a comprehensive overview of 1,3-Dimethylimidazolidine, including its

synonyms, chemical and physical properties, a detailed experimental protocol for its synthesis,

and an exploration of the biological activities and therapeutic potential of the broader

imidazolidine class of compounds.

Synonyms and Identifiers
A clear identification of chemical compounds is crucial for accurate research and

communication. The following table summarizes the various names and identifiers for 1,3-
Dimethylimidazolidine.
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Identifier Type Value

IUPAC Name 1,3-dimethylimidazolidine

CAS Number 14103-77-6

Molecular Formula C₅H₁₂N₂

Depositor-Supplied Synonyms
1,3-dimethyl-imidazolidine, N,N'-

Dimethylimidazolidine

Database Identifiers
SCHEMBL132482, SCHEMBL1231170, DB-

328746

Physicochemical and Spectral Data
Understanding the physicochemical and spectral properties of 1,3-Dimethylimidazolidine is

essential for its application in experimental settings. The following tables provide a summary of

key quantitative data.

Table 1: Physicochemical Properties

Property Value

Molecular Weight 100.16 g/mol

Density 0.903 g/mL

Boiling Point 107-132 °C

Flash Point 8 °C

Table 2: Spectral Data Summary
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Spectroscopy Type Key Data Points

¹³C NMR Spectral data available in literature[1]

¹⁵N NMR Spectral data available in literature[1]

GC-MS Mass spectral data available[1]

Infrared (IR) Infrared spectral data available[1]

Experimental Protocol: Synthesis of 1,3-
Dimethylimidazolidine
The synthesis of 1,3-Dimethylimidazolidine can be achieved through the condensation

reaction of N,N'-dimethylethylenediamine with formaldehyde. This reaction proceeds readily to

form the cyclic imidazolidine ring structure. A related, documented procedure for the synthesis

of 1,3-dimethylimidazolidine-2-thione involves the reaction of N,N'-dimethylethylenediamine,

formaldehyde, and sulfur in a one-step process[2]. By omitting sulfur, the synthesis is directed

towards the formation of 1,3-Dimethylimidazolidine.

Reaction Scheme:

Reactants

Product

N,N'-Dimethylethylenediamine

+Formaldehyde 1,3-Dimethylimidazolidine Condensation 

Click to download full resolution via product page

Figure 1: Synthesis of 1,3-Dimethylimidazolidine.

Materials:
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N,N'-Dimethylethylenediamine

Formaldehyde (37% aqueous solution)

Anhydrous potassium carbonate or another suitable drying agent

An appropriate organic solvent (e.g., dichloromethane or diethyl ether)

Standard laboratory glassware for reaction, extraction, and distillation

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve N,N'-dimethylethylenediamine in a suitable organic solvent.

Addition of Formaldehyde: Slowly add an equimolar amount of formaldehyde solution to the

stirred solution of the diamine at room temperature. The reaction is typically exothermic, and

cooling may be necessary to maintain a controlled temperature.

Reaction Time: Stir the reaction mixture at room temperature for several hours or until the

reaction is complete, which can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

Workup: After the reaction is complete, separate the organic layer. Wash the organic layer

with water to remove any unreacted formaldehyde and other water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent like potassium carbonate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure. The

resulting crude product can be purified by distillation to obtain pure 1,3-
Dimethylimidazolidine.

Ring-Chain Tautomerism
A significant feature of the 1,3-Dimethylimidazolidine scaffold is its potential to exist in

equilibrium between a cyclic (ring) form and an acyclic (chain) form. This phenomenon, known

as ring-chain tautomerism, is influenced by factors such as solvent, temperature, and the

presence of substituents. The equilibrium involves the reversible intramolecular addition of one
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of the nitrogen atoms to the iminium ion intermediate formed from the other nitrogen and the

methylene bridge. Understanding this tautomerism is critical in drug design, as the different

forms may exhibit distinct biological activities and metabolic fates.[3]

1,3-Dimethylimidazolidine
(Ring Form)

N-methyl-N'-(methylidene)ethane-1,2-diamine
(Chain Form - Iminium Ion)

 Ring Opening 

Click to download full resolution via product page

Figure 2: Ring-Chain Tautomerism of 1,3-Dimethylimidazolidine.

Biological and Medicinal Chemistry Applications
While specific studies on the biological activity of 1,3-Dimethylimidazolidine are limited, the

broader class of imidazolidine derivatives has been extensively investigated for its therapeutic

potential across various disease areas. The imidazolidine scaffold is considered a "privileged"

structure in medicinal chemistry due to its ability to interact with multiple biological targets.

Table 3: Reported Biological Activities of Imidazolidine Derivatives
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Biological Activity Description

Schistosomicidal

Imidazolidine derivatives have shown in vitro

activity against the adult worms of Schistosoma

mansoni, the parasite responsible for

schistosomiasis.[4][5]

Anti-inflammatory & Analgesic

Certain substituted imidazolidine derivatives

have demonstrated significant anti-inflammatory

and analgesic properties in in vivo studies.[1]

Anticancer

Various imidazolidine-containing compounds

have been synthesized and evaluated for their

anticancer activity, with some showing

promising results against different cancer cell

lines.[2]

Anticoagulant

Some imidazolidine-2,4-dione and 2-

thioxoimidazolidin-4-one derivatives have been

reported to exhibit anticoagulant properties.[6]

The diverse biological activities of imidazolidine derivatives highlight the potential of 1,3-
Dimethylimidazolidine as a starting point for the design and synthesis of novel drug

candidates. Its relatively simple structure allows for straightforward chemical modification to

explore structure-activity relationships and optimize for specific therapeutic targets.

Conclusion
1,3-Dimethylimidazolidine is a versatile chemical entity with a range of synonyms and well-

defined physicochemical properties. Its synthesis from readily available starting materials is

straightforward. The potential for ring-chain tautomerism and the established broad biological

activity of the imidazolidine scaffold make 1,3-Dimethylimidazolidine a compound of

significant interest for researchers in drug discovery and development. Further investigation

into the specific biological profile of 1,3-Dimethylimidazolidine and its derivatives is warranted

to fully exploit its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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